Due to the abundance of oil palm waste in Thailand, PKS, being rich in lignin content, is a promising source of lignin while the cellulose rich in OPMF which suitable substitute for wood products in the manufacture of particleboard. The conditions used to extract lignin from PKS was investigated by Response Surface Methodology (RSM). The extracted lignin was then utilized as a substitute for phenol in the synthesis of phenol formaldehyde (PF) adhesive, with the aim of producing particleboard from a bio-based adhesive. The statistical results suggest that the highest crude lignin extraction was obtained when treating PKS under alkali condition at 155 °C for 214 min. The extracted lignin was characterized by FT-IR, 1H NMR, TG-DTA, and UV-Spectroscopy to assure the appearance of lignin. The so-produced lignin was then used as a phenol replacement in the formulation of an adhesive. It was found that bonding strength, via ASTM D5868-01, was improved with the addition of extract lignin from PKS, especially in the formulation of 100% substitution yielding the highest lap shear strength of 3.02 MPa. This adhesive was then applied in the manufacture of particleboards based on OPMF. The results suggest that partial substitution of phenol by lignin at 25% in the formation of particleboards had a modulus of rupture, modulus of elasticity, and thickness swelling comparable to PF adhesive.

Adhesive bonding is widely used for joining light weight structures and surface preparation methods play a significant role in improving the bonding quality. Bond quality assessment of thermoplastic composites can be challenging due to the highly inhomogeneous structure. This article explores the use of ultrasonic testing to nondestructively characterize the bond state between thermoplastic composites with different surface preparation methods. Classification of bond states was carried out using a physics-based statistical method and machine learning based method. The results suggest that machine learning methods show a higher classification accuracy. The ultrasonics results were validated using destructive lap-shear testing.

The aim of the article is to construct a solution to the problem of topological optimization of a symmetric two-shear and bi-adhesive joint. The one-dimensional mathematical model of the stress state of a symmetrical double-shear adhesive joint with a variable thickness of the outer substrate along the lap length is represented in the article. The proposed model is a generalization of the classical Goland-Reissner model. The proposed mathematical model is used to solve the problem of topological optimization of the outer substrate shape as well as to obtain the optimal length of the sections for the rigid and compliant adhesives. The expansion of the outer substrate thickness dependence along the adhesive joint length into a Fourier series in cosines was used to describe the shape of the outer substrate. The desired values in the optimization problem are the lengths of the adhesive joint sections with the compliant and rigid adhesives as well as the Fourier coefficients. The objective function is the cross-sectional area of the outer substrate. Restrictions are imposed on the maximum stresses in the adhesive layer and in the outer substrate. A genetic algorithm was used to solve the optimization problem. The direct problem of determining the stress state of the adhesive joint at specified parameters was solved using the finite difference method. The model problem is solved and the results of the stress state calculation are compared with the results of finite element modeling.

For reducing the emission of formaldehyde, urea formaldehyde (UF) resin adhesives used in the wood-based panel industry are mainly synthesized by adding urea in stages to reduce the molar ratio of formaldehyde and urea. Although the lower molar ratio UF resin has lower formaldehyde emissions, it also has the defects of longer curing time and lower bonding strength when being used in wood-based panel products. In this study, nanofluid type UF resins adhesives were prepared by dispersing SiO2 and TiO2 nanoparticles with six concentrations levels, 0%, 0.2%, 0.4%, 0.6%, 0.8% and 1% into UF resins with 1.0 and 1.3 M ratio by the assistance of ultrasound, respectively. It was found that the excellent thermal conductivity of the nanofluid type adhesives could eliminate the defects of the low molar ratio UF resins. When nano-SiO2 and nano-TiO2 were incorporated, the viscosity increased as the nanoparticles concentration increased, the maximum viscosity increased by 11.7% (1.0UF) and 15.0% (1.3UF) with nano-SiO2, the free formaldehyde content, curing time, and pot life of UF resins declined in varying degrees with nanoparticles loading level increased, the maximum amount of free formaldehyde content reduced by 41.2% (1.0UF) and 43.9% (1.3UF) with nano-TiO2, the maximum reduction of curing time was 25.80% (1.0UF) and 42.6% (1.3UF) with nano-TiO2, the pot life maximum decreased by 39.7% (1.0UF) and 43.0% (1.3UF) with nano-SiO2. Nanofluid type UF resins had much higher bonding strength with lower formaldehyde emission than pristine UF resins after being treated with same hot-pressing in plywood manufacture. The maximum of bonding strength increased by 28.1% (1.0UF) and 28.8% (1.3UF) with nano-SiO2, and the maximum amount of formaldehyde emissions reduced by 48.7% (1.0UF) with nano-SiO2 and 41.9% (1.3UF) with nano-TiO2. Meanwhile, the results showed that nanofluid type UF resin used in plywood manufacture exhibited the ability to decrease the hot-pressing temperature or shorten the hot-pressing time.

In this paper, we establish a failure criterion for aluminum alloy polyurethane bonded joints under extreme service conditions. Firstly, we analyze the mechanical properties of the bonded joints at different service temperatures after exposure to a hygrothermal environment, and determine the extreme service conditions (120 aging cycles and 80 °C service temperature) of the bonded joints based on their changing trends. We then construct a finite element model of the bonded joint using ABAQUS software, and divide the four corner points of the adhesive layer into failure areas. We extract the stresses of the adhesive elements in these areas, linearly combine them, and check if the combined stresses satisfy the screening conditions. The combined stresses that meet the conditions are defined as the allowable equivalent stresses [σeq]. Finally, to check the validity of the failure criterion, we embed it in the finite element model and compare it with mechanical experiments. The results show that the failure criteria can accurately simulate the failure process of bonded joints and can be used to calibrate the strength of bonded joints, providing a useful reference for joint strength design.

This work compares for the first time the efficacy of using different ionic liquids (ILs) as epoxy hardeners in epoxy-based adhesives. Several phosphonium and imidazolium-based ionic liquids were tested as epoxy hardeners, and the thermal and mechanical properties and the lap shear strength of the cured epoxy resins were studied at different IL concentrations. Both the chemical structure and the concentration of ILs were found to impact the final properties of the epoxy resin, but among the ten different ILs studied, three of them cured the epoxy resin effectively and produced similar and even better mechanical properties and lap shear strength than those obtained with traditional amine-based curing agents. These results constitute an important step towards sustainability thanks to the non-volatility of ILs and the significantly lower amount needed for effectively curing epoxy resins.

The research investigates the effects of adding Reduced Graphene Oxide (RGO) at various weight fractions (0.25, 0.5, 0.75 and 1 wt%) on mechanical properties of high strength structural adhesive Araldite©️ 2011 and shear strength of adhesive joints. For uniform dispersion of RGO across adhesive, an extensive solution mixing technique was carefully carried out for the preparation of RGO/Epoxy combinations. Two types of lap joints: single lap joint (SLJ) and double lap strap joint (DLSJ) were fabricated. The joints were fabricated using Al 5083 as adherends. The adherends were treated with phosphoric acid anodization (PAA) before joining. A comparison of the strength properties was made after tensile testing of the adhesive specimens and lap joints. In the case of adhesive samples, an increase in mechanical properties was observed at lower concentrations. A maximum increase of 9.5% in the tensile strength and 128% in toughness characteristics was observed with the addition of 0.25 wt% RGO. A maximum improvement of 24% for SLJ and 25% for DLSJ was observed at the same filler percentage. Fourier-Transform Infrared Spectroscopy (FTIR) and Ultraviolet–Visible Spectroscopy (UV-VIS-Nir) were utilised for chemical and dispersion analysis, respectively. Digital and Scanning Electron Microscopy (SEM) techniques were utilised in close examination of the fracture surface at high magnification. A finite element analysis based on cohesive zone modelling (CZM) was performed to predict the failure load characteristics of lap joints. Finally, a comparison of strength and fracture behaviour of RGO with GNPs and MWCNTs was also part of the study.

In this research the interactions and structural changes induced by NaOH:urea mixtures on cassava starch suspensions as well as their adhesive capacity were studied. Cold gelatinization of 10–20% w/w cassava suspensions was induced by adding different NaOH:urea mixtures (0.5–2:1). Chemical modification of cassava starch was analyzed through optical microscopy as well as SEC-HPLC and size particle determinations, ATR-FTIR spectral and chemometric analysis were also carried out.Cassava starch treatment with NaOH:urea mixtures generated structural disorganization, induced cold gelatinization and promoted the hydrolysis of the polymeric chains. SEC-HPLC and ATR-FTIR results showed that the modifications induced in the adhesive formulations depend both on the starch content and the NaOH:urea ratio. All tested formulations exhibited adhesive capacity, being effective for Kraft paper substrate bonding. Thus, this simple and low-cost procedure was effective to chemically modify cassava starch allowing to obtain derivatives with tailor-made adhesive properties.

Fast-growing forests are widespread distribution, but the relevant timber products are limited by insufficient strength and low reliability in the architectural structure. In recent years, the combination of rapidly growing timber and thin-walled steel to enhance structural performance has attracted attention, and connection performance is critical in ensuring a compelling combination. In addition, adhesive technology has potential applications due to its high efficiency and lightweight. Nevertheless, in light construction, the adhesion behavior between thin-walled steel and largethickness timber with relatively low mechanical properties has yet to be effectively studied and revealed. This study investigates the bonding properties of thin-walled steel and fast-growing timber single-strap joints by numerical and experimental methods. The SS joints' shear strength and failure modes were obtained by tensile tests, considering different adhesive and overlap lengths. In addition, stress analysis was performed using the finite element method (FEM) combined with the cohesive zone model (CZM) to explore critical issues such as damage variables, peak stresses, etc. Furthermore, the parameters such as overlap, the thickness of adherends, and edge distance were investigated. As a result, it is concluded that the bond of thin-walled steel-fast-growing timber is a special non-balanced connection. The study indicates that shear stress distribution is steeper than other strap joints. The other difference is that the right end in overlapping areas may experience higher peel stress than the left ends, which might delaminate the timber. Yielding phenomena may also occur at such weak timber ends along the normal direction. The bearing capacity of these joints is susceptible to the difference in stiffness between timber and steel. Joint performance can be enhanced by increasing the timber thickness and overlap length appropriately. The summary obtained from this paper can be a reference for applying adhesive in thin-walled steel-fast-growing timber composite structure systems.

This study investigates the marine environmental effects on the bonding strength of graphene nanoplatelets (GNPs) reinforced adhesive for a metal/composite single lap joint. Samples were immersed for periods of 1, 2 and 3 weeks in a 50 °C, 3.5% NaCl solution, with the purpose of the heat being the creation of an environment in which simulated an increased ageing period in the joint structure. In a dry condition, the use of GNPs produced a slight increase in lap shear strength of 17% and 14% in the carbon fibre reinforced plastics (CFRP) composite laminate to aluminium and stainless-steel joints respectively. Post immersion, the stainless-steel samples endured 10% less strength degradation than the aluminium samples in the cases with and without GNPs, however the degradation between the same materials with and without GNPs differed less than 2%. On the other hand, the rate at which the materials with GNPs and without GNPs degraded, differed greatly between immersion periods. Mathematical methods were carried out via analytical calculation and FEA modelling, for which values converged with experimental results. The outcomes of these experiments have been the production of highly useful information in terms of material selection and adhesive modification via GNPs for use in the marine environment.